Cas no 873056-36-1 (2-Tert-butyl-5-nitrobenzene-1-sulfonamide)

• Product Name: 2-Tert-butyl-5-nitrobenzene-1-sulfonamide
• CAS No: 873056-36-1
• MF: C₁₀H₁₄N₂O₄S
• MW: 258.294161319733
• CID: 2141282
• Update Time: 2023-08-04

2-Tert-butyl-5-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-tert-butyl-5-nitrobenzene-1-sulfonamide
• IWKIGCQJGKYIMC-UHFFFAOYSA-N
• 2-tertbutyl-5-nitrobenzene-1-sulfonamide
• Benzenesulfonamide, 2-(1,1-dimethylethyl)-5-nitro-
• 2-Tert-butyl-5-nitrobenzene-1-sulfonamide

• Inchi： 1S/C10H14N2O4S/c1-10(2,3)8-5-4-7(12(13)14)6-9(8)17(11,15)16/h4-6H,1-3H3,(H2,11,15,16)
• InChI Key： IWKIGCQJGKYIMC-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1C(C)(C)C)[N+](=O)[O-])(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 388
• Topological Polar Surface Area: 114